Cas no 1248059-06-4 (3-{3-(methylsulfanyl)methyl-1,2,4-oxadiazol-5-yl}propanoic acid)

• Product Name: 3-{3-(methylsulfanyl)methyl-1,2,4-oxadiazol-5-yl}propanoic acid
• CAS No: 1248059-06-4
• MF: C₇H₁₀N₂O₃S
• MW: 202.230900287628
• CID: 4580715
• PubChem ID: 62691705
• Update Time: 2023-11-22

3-{3-(methylsulfanyl)methyl-1,2,4-oxadiazol-5-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-[(methylsulfanyl)methyl]-1,2,4-oxadiazol-5-yl}propanoic acid
• 3-[3-(methylsulfanylmethyl)-1,2,4-oxadiazol-5-yl]propanoic acid
• Z1480781044
• 3-{3-(methylsulfanyl)methyl-1,2,4-oxadiazol-5-yl}propanoic acid

• Inchi： 1S/C7H10N2O3S/c1-13-4-5-8-6(12-9-5)2-3-7(10)11/h2-4H2,1H3,(H,10,11)
• InChI Key： IUNZNIJMQDFHAA-UHFFFAOYSA-N
• SMILES： S(C)CC1=NOC(CCC(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 179
• XLogP3: 0.4
• Topological Polar Surface Area: 102